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Compound of Interest

Compound Name:
Benzoic acid, 2-amino-3-hydroxy-

6-iodo-

Cat. No.: B12954986

Get Quote

Executive Summary & Compound Identity
Compound: 2-Amino-3-hydroxy-6-iodobenzoic acid Synonyms: 6-Iodo-3-hydroxyanthranilic

acid; 6-Iodo-3-HAA CAS: 1426317-27-2 Molecular Formula:

Molecular Weight: 279.03 g/mol

This compound represents a critical scaffold where the 3-hydroxy and 2-amino groups create a

push-pull electronic system, while the 6-iodo substituent introduces significant steric bulk and

heavy-atom electronic effects. Accurate characterization relies on distinguishing this isomer

from its more common regioisomers (e.g., 5-iodo) using scalar coupling constants in NMR and

specific fragmentation pathways in MS.

Structural Analysis & Numbering
To ensure correct spectral assignment, we define the locants based on the benzoic acid parent

structure:

C1: Carboxyl (
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)

C2: Amine (

)

C3: Hydroxyl (

)

C4: Aromatic Methine (

)

C5: Aromatic Methine (

)

C6: Iodide (

)

Critical Note: The presence of substituents at C2, C3, and C6 leaves only C4 and C5 as

proton-bearing carbons. This results in a distinct AB coupling system in the

NMR, a definitive diagnostic feature.

Mass Spectrometry (MS) Data
Methodology: Electrospray Ionization (ESI) in Negative Mode (ESI-) is preferred due to the

acidic carboxyl and phenolic protons.

Predicted Fragmentation Pattern
The iodine atom provides a unique mass defect and leaving group capability.
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Ion Type
m/z
(Theoretical)

Intensity
Structural
Assignment

Mechanism

277.93 100% Molecular Ion
Deprotonation of

COOH

233.94 40-60% Decarboxylated

Loss of

(Facilitated by

ortho-amino

group)

150.96 10-20% Deiodinated

Homolytic/Hetero

lytic cleavage of

C-I

107.04 30%
Aminophenol

core
Sequential loss

Graphviz: MS Fragmentation Pathway
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Caption: ESI(-) fragmentation pathway showing parallel losses of Carbon Dioxide and Iodine.

Nuclear Magnetic Resonance (NMR)
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Solvent: DMSO-

is required. The compound is sparingly soluble in

due to zwitterionic character.

NMR (400 MHz, DMSO- )
The aromatic region is simplified to two protons.
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Chemical
Shift (

ppm)

Multiplicity Integration
Coupling (

Hz)
Assignment

Interpretati
on

12.5 - 13.5 Broad Singlet 1H -

Exchangeabl

e; typically

very broad.

9.2 - 9.8 Broad Singlet 1H -

Phenolic

proton; H-

bonded to

amine.

6.95 Doublet 1H H5

Ortho to

Iodine.

Deshielded

by I, but

shielded by

p-NH2.

6.50 Doublet 1H H4

Ortho to

Hydroxyl.

Shielded by

o-OH and p-

COOH

(resonance).

5.5 - 6.5 Broad 2H -

Amine

protons; shift

varies with

concentration

.

Key Diagnostic: The ortho-coupling constant (

) between H4 and H5 confirms the protons are adjacent. If the iodine were at C5 (para to
amine), you would see two singlets (para-coupling is negligible) or meta-coupling (

).
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NMR (100 MHz, DMSO- )
The Iodine atom exerts a massive "Heavy Atom Effect", causing the attached carbon (C6) to

shift significantly upfield, often appearing near 80-95 ppm, which is anomalous for aromatic

carbons.

Shift (

ppm)
Carbon Type Assignment Notes

169.5 C1 (COOH) Carbonyl

146.0 C3 (C-OH)
Deshielded by

Oxygen

138.5 C2 (C-NH2)
Deshielded by

Nitrogen

124.0 C5 Aromatic Methine

116.5 C4 Aromatic Methine

112.0 C1 (Ipso) Bridgehead to COOH

92.0 C6 (C-I)

Diagnostic: Upfield

due to Iodine

shielding.

Infrared Spectroscopy (IR)
Sampling: KBr Pellet or ATR (Diamond crystal).
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Wavenumber (

)
Vibration Mode Functional Group

3450 - 3350 Primary Amine (Doublet)

3200 - 2500
Carboxylic Acid (Broad

"hump")

1675 - 1690 Conjugated Acid Carbonyl

1580, 1490 Aromatic Ring Skeleton

1240 Phenolic C-O stretch

500 - 600
Carbon-Iodine Stretch

(Fingerprint region)

Experimental Protocol: Isolation & Sample Prep
To obtain the data above, the following rigorous protocol ensures sample integrity, preventing

oxidation to cinnabarinic acid derivatives.

Step 1: Sample Preparation
Solvent Selection: Use DMSO-

(99.9% D) with 0.03% TMS. Avoid Methanol-

as it may promote esterification or exchange phenolic protons too rapidly.

Concentration: Prepare a 10-15 mg/mL solution.

Inert Atmosphere: Flush the NMR tube with Nitrogen or Argon before sealing. Reason: 3-

hydroxyanthranilic acid derivatives are prone to auto-oxidation in air, forming dimers

(cinnabarinic acid analogs) which appear as deep red/orange impurities.

Step 2: Instrument Parameters
NMR: Set relaxation delay (
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) to

to allow full relaxation of quaternary carbons (C-I, C-COOH).

MS: Use a low cone voltage (20-30V) to preserve the molecular ion

. High energy will strip the Iodine immediately.

Graphviz: Validation Workflow
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Caption: Logic flow for confirming the 6-iodo regioisomer vs. 5-iodo impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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